![molecular formula C15H20N2O2S B2773664 N-[3-(2-ethoxyethyl)-6-methyl-1,3-benzothiazol-2-ylidene]propanamide CAS No. 865162-16-9](/img/structure/B2773664.png)
N-[3-(2-ethoxyethyl)-6-methyl-1,3-benzothiazol-2-ylidene]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[3-(2-ethoxyethyl)-6-methyl-1,3-benzothiazol-2-ylidene]propanamide, also known as EMBT, is a synthetic compound that belongs to the class of benzothiazole derivatives. EMBT has been studied for its various applications, including scientific research, due to its unique chemical properties.
Scientific Research Applications
Therapeutic Potential and Anticancer Applications
Benzothiazole derivatives, including compounds similar in structure to N-[3-(2-ethoxyethyl)-6-methyl-1,3-benzothiazol-2-ylidene]propanamide, have been extensively explored for their therapeutic potential. The benzothiazole nucleus is recognized for its broad spectrum of antimicrobial, anti-inflammatory, antidiabetic, and notably, anticancer activities. The structural simplicity of benzothiazoles like 2-arylbenzothiazoles underscores their potential as antitumor agents, with some compounds currently under development for cancer treatment. This signifies the growing importance of benzothiazole derivatives in drug discovery, leveraging their ability to serve as ligands for various biomolecules, thereby aiding in the development of chemotherapeutic agents (Kamal, Hussaini, & Malik, 2015).
Structural Activity Relationship and Medicinal Chemistry
The unique structure of benzothiazoles, characterized by a methine center within the thiazole ring, renders them crucial in medicinal chemistry. Benzothiazoles and their derivatives exhibit a vast array of pharmacological activities with minimal toxicity. Their derivatives have shown enhanced activities across various fields of chemistry, establishing the benzothiazole scaffold as a significant entity in medicinal chemistry. The versatility and therapeutic applications of benzothiazole derivatives, ranging from antiviral and antimicrobial to anti-allergic and anti-cancer activities, highlight their rapid development and interest in medicinal chemistry (Bhat & Belagali, 2020).
Antimicrobial and Antiviral Agents
Benzothiazole moieties and their derivatives have been recognized as substantial classes of compounds within pharmaceutical chemistry, exhibiting therapeutic capabilities such as antitumor, anticancer, antioxidant, antidiabetic, antiviral, antimicrobial, and antimalarial activities. The wide-ranging pharmacological properties of benzothiazole derivatives, alongside their role in the development of antibiotics like penicillin and cephalosporin, underscore their potential in addressing the global concern of multi-drug resistant pathogens and the emergence of severe causative agents like SARS-CoV-2 (Elamin, Abd Elaziz, & Abdallah, 2020).
properties
IUPAC Name |
N-[3-(2-ethoxyethyl)-6-methyl-1,3-benzothiazol-2-ylidene]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O2S/c1-4-14(18)16-15-17(8-9-19-5-2)12-7-6-11(3)10-13(12)20-15/h6-7,10H,4-5,8-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWYQPQUKFMUQIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N=C1N(C2=C(S1)C=C(C=C2)C)CCOCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.